Cas no 1803758-00-0 (3-(Bromomethyl)-2-(2-oxopropyl)mandelic acid)

• Product Name: 3-(Bromomethyl)-2-(2-oxopropyl)mandelic acid
• CAS No: 1803758-00-0
• MF: C₁₂H₁₃BrO₄
• MW: 301.133223295212
• CID: 4939176
• Update Time: 2025-06-11

3-(Bromomethyl)-2-(2-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-2-(2-oxopropyl)mandelic acid

• Inchi： 1S/C12H13BrO4/c1-7(14)5-10-8(6-13)3-2-4-9(10)11(15)12(16)17/h2-4,11,15H,5-6H2,1H3,(H,16,17)
• InChI Key： WQFJCRJWMJDNHA-UHFFFAOYSA-N
• SMILES： BrCC1=CC=CC(C(C(=O)O)O)=C1CC(C)=O

Computed Properties

• Exact Mass: 299.99972 g/mol
• Monoisotopic Mass: 299.99972 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 74.6
• Molecular Weight: 301.13

Additional information on 3-(Bromomethyl)-2-(2-oxopropyl)mandelic acid

Introduction to 3-(Bromomethyl)-2-(2-oxopropyl)mandelic Acid (CAS No. 1803758-00-0) and Its Emerging Applications in Chemical Biology

3-(Bromomethyl)-2-(2-oxopropyl)mandelic acid, identified by the chemical abstracts service number 1803758-00-0, is a versatile intermediate in organic synthesis and pharmaceutical chemistry. This compound, characterized by its bromomethyl and β-ketoester functional groups, has garnered significant attention in recent years due to its utility in the development of novel bioactive molecules. The unique structural features of this compound make it a valuable tool for medicinal chemists seeking to design molecules with enhanced biological activity.

The bromomethyl moiety in 3-(Bromomethyl)-2-(2-oxopropyl)mandelic acid serves as a reactive handle for further functionalization, enabling the construction of complex molecular architectures. This reactivity has been exploited in the synthesis of various pharmacophores, including inhibitors of kinases, proteases, and other enzyme targets relevant to human diseases. The β-ketoester group, on the other hand, provides a site for condensation reactions, such as Michael additions and aldol condensations, which are pivotal in the assembly of heterocyclic compounds. These properties have made this compound a cornerstone in the synthesis of small-molecule drugs targeting neurological disorders, cancer, and inflammatory diseases.

Recent advancements in drug discovery have highlighted the importance of 3-(Bromomethyl)-2-(2-oxopropyl)mandelic acid in the development of targeted therapies. For instance, studies have demonstrated its role in generating inhibitors of cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. The bromomethyl group allows for facile introduction of coupling partners, such as heterocyclic scaffolds or amino acid derivatives, which can enhance binding affinity to the target protein. Additionally, the β-ketoester functionality can be leveraged to introduce conformational constraints or specific hydrogen bonding interactions within the drug molecule.

In the realm of cancer research, 3-(Bromomethyl)-2-(2-oxopropyl)mandelic acid has been utilized to develop novel chemotherapeutic agents. By incorporating this intermediate into peptidomimetics or small-molecule inhibitors, researchers have been able to disrupt key signaling pathways involved in tumor growth and metastasis. Notably, derivatives of this compound have shown promise in preclinical studies as inhibitors of tyrosine kinases, which are overexpressed in many solid tumors. The ability to fine-tune the pharmacokinetic properties of these derivatives through structural modifications has opened new avenues for improving therapeutic efficacy.

The pharmaceutical industry has also explored the use of 3-(Bromomethyl)-2-(2-oxopropyl)mandelic acid in the development of anti-inflammatory agents. The bromomethyl group facilitates the introduction of polar functional groups that can enhance binding to inflammatory cytokines or cell surface receptors. For example, researchers have synthesized analogs that mimic natural ligands for nuclear factor kappa B (NF-κB) pathway modulators, which play a central role in regulating inflammation. These findings underscore the compound's potential as a scaffold for designing next-generation anti-inflammatory drugs with improved selectivity and reduced side effects.

Beyond its applications in drug discovery, 3-(Bromomethyl)-2-(2-oxopropyl)mandelic acid has found utility in materials science and chemical biology. Its ability to undergo cross-coupling reactions makes it a valuable precursor for synthesizing biologically relevant probes and imaging agents. For instance, fluorinated derivatives of this compound have been used to develop positron emission tomography (PET) tracers for studying neural activity in vivo. The precision offered by these probes has enabled researchers to investigate neurotransmitter release and receptor binding with high spatial resolution.

The synthetic versatility of 3-(Bromomethyl)-2-(2-oxopropyl)mandelic acid has also been leveraged in the development of chiral building blocks for asymmetric synthesis. By employing enantioselective methods to functionalize this intermediate, chemists have been able to produce enantiomerically pure compounds with high pharmaceutical relevance. Such advances are crucial for developing drugs with optimal pharmacological profiles and minimal toxicity.

In conclusion, 3-(Bromomethyl)-2-(2-oxopropyl)mandelic acid (CAS No. 1803758-00-0) represents a powerful tool for synthetic chemists and medicinal chemists alike. Its unique structural features enable diverse applications across multiple disciplines, from drug discovery to materials science. As research continues to uncover new ways to harness its reactivity, this compound is poised to play an even greater role in advancing chemical biology and therapeutic innovation.